Cas no 1142211-65-1 ([{2-[4-(4-Methylphenyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid)

• Product Name: [{2-[4-(4-Methylphenyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid
• CAS No: 1142211-65-1
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 1077063
• PubChem ID: 25220081
• Update Time: 2025-04-20

[{2-[4-(4-Methylphenyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• [{2-[4-(4-Methylphenyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid
• AKOS005214021
• ({2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino)acetic acid
• 1142211-65-1
• 2-((2-Oxo-2-(4-(p-tolyl)piperazin-1-yl)ethyl)(phenyl)amino)acetic acid
• 2-(N-[2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl]anilino)acetic acid
• 2-((2-Oxo-2-(4-(p-tolyl)piperazin-1-yl)ethyl)(phenyl)amino)aceticacid
• STK505065

• MDL： MFCD12027697
• Inchi： 1S/C21H25N3O3/c1-17-7-9-19(10-8-17)22-11-13-23(14-12-22)20(25)15-24(16-21(26)27)18-5-3-2-4-6-18/h2-10H,11-16H2,1H3,(H,26,27)
• InChI Key： CONQAYJDRUFDOH-UHFFFAOYSA-N
• SMILES： O=C(CN(C1C=CC=CC=1)CC(=O)O)N1CCN(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.1Ų